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Compound of Interest

Compound Name: 4-Bromocatechol

Cat. No.: B119925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 4-
Bromocatechol (CAS RN: 17345-77-6). Adherence to these procedures is crucial for ensuring

laboratory safety, regulatory compliance, and environmental protection.

Immediate Safety and Hazard Information
4-Bromocatechol is a chemical that requires careful handling due to its potential hazards.

Understanding its properties is the first step in safe management.

Hazard Identification:

Skin Irritation: Causes skin irritation.[1][2][3][4]

Eye Irritation: Causes serious eye irritation.[1][2][3][4]

Respiratory Irritation: May cause respiratory irritation.[1][4]

Safety and Handling Summary:
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Parameter Guideline Source(s)

Personal Protective Equipment

(PPE)

Eye Protection
Wear tightly fitting safety

goggles with side-shields.
[1][2]

Hand Protection
Wear chemical-resistant

gloves (e.g., nitrile rubber).
[2]

Body Protection

Wear a lab coat or impervious

clothing to prevent skin

contact.

[1][2]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.

Handle in a well-ventilated

area or a chemical fume hood.

[1][2]

Handling & Storage

Ventilation

Handle in a well-ventilated

place. Ensure adequate

ventilation.

[1][2][3]

Safe Handling Practices

Avoid contact with skin and

eyes. Avoid the formation of

dust and aerosols. Wash

hands thoroughly after

handling.

[1][2][3]

Storage Conditions

Store in a tightly closed

container in a dry, cool, and

well-ventilated place.

[1][2][3]

Waste Classification and Segregation
Proper segregation is a critical step to ensure safety and facilitate compliant disposal.
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Waste Classification: 4-Bromocatechol is a halogenated organic compound.

Primary Waste Stream: Designate as "Halogenated Organic Waste."

Segregation:

DO NOT mix with non-halogenated organic waste.

DO NOT mix with acids, bases, or strong oxidizing agents.[2]

DO NOT dispose of down the drain or in regular trash.[1]

Step-by-Step Disposal Protocol
Follow this protocol for the safe disposal of 4-Bromocatechol and contaminated materials.

Workflow for 4-Bromocatechol Disposal

Preparation Waste Collection
Storage & Final Disposal

Wear Appropriate PPE

Obtain Designated
'Halogenated Organic Waste'

Container
Work in Ventilated Area Transfer 4-Bromocatechol Waste

into Container Securely Close Container

Collect Contaminated Labware
(e.g., gloves, wipes) in a
Separate Labeled Bag

Label Container with
'Hazardous Waste',
Contents, and Date

Store in Designated
Satellite Accumulation Area

Arrange Pickup by
Licensed Waste Disposal Service

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 4-Bromocatechol waste.

Experimental Protocol for Disposal:

Preparation:
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Don the required Personal Protective Equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat.

Ensure work is conducted in a chemical fume hood or a well-ventilated area to prevent

inhalation of dust.

Waste Container:

Obtain a designated hazardous waste container compatible with halogenated organic

solids.

The container must be clean, dry, and in good condition.

Waste Transfer:

Carefully transfer the solid 4-Bromocatechol waste into the designated container.

For residual amounts in laboratory glassware, rinse with a minimal amount of a suitable

combustible solvent (e.g., ethanol, acetone) and transfer the rinsate into a designated

"Halogenated Organic Liquid Waste" container.

Avoid overfilling the container; do not exceed 75% of its capacity.

Contaminated Materials:

Place all contaminated disposable materials, such as gloves, weigh boats, and absorbent

paper, into a separate, clearly labeled plastic bag or a dedicated container for solid

hazardous waste.

Labeling:

Immediately label the primary waste container with "Hazardous Waste," "4-
Bromocatechol," and the accumulation start date.

Label the bag of contaminated materials similarly.

Storage:
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Keep the waste container tightly closed except when adding waste.

Store the container in a designated Satellite Accumulation Area (SAA) that is cool, dry, and

well-ventilated, away from incompatible materials.

Final Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal company.[1][3]

The recommended disposal methods include controlled incineration with flue gas

scrubbing or removal to a licensed chemical destruction plant.[1] You may also be able to

dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber system.[2]

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Remove

all sources of ignition.

Ventilate: Ensure the area is well-ventilated.

Containment:

Wearing appropriate PPE, prevent the further spread of the spill.

For solid spills, carefully sweep up the material to avoid dust formation and place it into a

suitable, sealed container for disposal.[5][6]

Do not let the chemical enter drains.[1]

Cleaning:

Clean the spill area with a damp cloth or absorbent paper.

Place all cleaning materials into the hazardous waste container for contaminated solids.
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Reporting: Report the spill to your laboratory supervisor and EHS office, following

institutional protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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